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Compound of Interest

Compound Name: Indocyanine Green

Cat. No.: B1671883 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

responsibility. Indocyanine Green (ICG), a fluorescent dye widely used in medical diagnostics

and research, requires specific procedures for its disposal due to its potential hazards. This

guide provides a comprehensive, step-by-step plan for the safe management and disposal of

ICG waste.

Hazard Profile and Safety Precautions
Indocyanine Green is classified with several hazards that necessitate careful handling. It is

known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[1][2][3] Therefore, adherence to proper personal protective equipment (PPE)

protocols is essential.
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Hazard & Safety Information Details References

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

Primary State Solid (Lyophilized Powder)

Required PPE

- Chemical-impermeable

gloves- Safety goggles with

side-shields- Protective

clothing- Respirator (if dust

exposure is likely)

Handling Environment

Handle in a well-ventilated

area, such as a fume hood, to

avoid dust formation and

inhalation.

Stability

Reconstituted aqueous

solutions are unstable and

must be used or disposed of

within 6 hours.

Operational Protocol for ICG Waste Management
This protocol outlines the procedures for handling ICG from initial use through to final disposal.

It is critical to prevent the release of ICG into the environment by avoiding disposal down the

drain or in general waste streams.

Step 1: Segregation of ICG Waste
Proper waste segregation at the point of generation is the first step. All items that have come

into contact with ICG must be treated as chemical waste.

Solid Waste:

Unused or expired ICG powder.
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Contaminated PPE (gloves, lab coats).

Contaminated lab supplies (e.g., weigh boats, pipette tips, vials, absorbent pads).

Liquid Waste:

Unused or expired reconstituted ICG solutions.

Contaminated solvents or buffers used for cleaning glassware.

Step 2: Collection and Containment of ICG Waste
All ICG waste must be collected in designated, properly labeled containers.

Container Selection: Use suitable, sealable, and clearly labeled chemical waste containers.

For solid waste, a labeled, sealed bag or a wide-mouth solid waste container is appropriate.

For liquid waste, use a leak-proof, screw-cap container.

Labeling: The waste container must be labeled "Hazardous Waste: Indocyanine Green" and

should include the relevant hazard pictograms (e.g., irritant).

Storage: Store the sealed waste containers in a designated, secure area, away from

incompatible materials and protected from light.

Step 3: Managing Spills
In the event of a spill, immediate and proper cleanup is required to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.

Don PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat. For large

spills of powder, respiratory protection may be necessary.

Contain the Spill:

For solid (powder) spills: Gently cover the spill with an absorbent material to prevent dust

from becoming airborne. Avoid dry sweeping. Mechanically collect the material using
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spark-proof tools and place it into a designated hazardous waste container.

For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads).

Clean the Area: Once the spilled material is collected, decontaminate the area with soap and

water or an appropriate laboratory detergent. Collect the cleaning materials as hazardous

waste.

Dispose of Cleanup Materials: All materials used for spill cleanup (absorbent pads,

contaminated PPE) must be placed in the sealed hazardous waste container.

Step 4: Final Disposal Procedure
The recommended method for the final disposal of Indocyanine Green waste is through a

licensed chemical waste management facility.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup of the hazardous waste.

Method of Destruction: The material should be disposed of by a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing. This ensures that

the compound and any potentially toxic degradation products are destroyed safely.

Packaging for Transport: Ensure waste containers are sealed, labeled, and ready for

transport according to institutional and regulatory guidelines. Contaminated packaging from

the original product should be punctured to prevent reuse before disposal.

Workflow for ICG Disposal
The following diagram illustrates the logical steps and decision points in the Indocyanine
Green waste management process.
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Caption: Workflow for the safe handling and disposal of Indocyanine Green waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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